Cas no 221030-79-1 (4-Bromo-2-fluorothioanisole)

• Product Name: 4-Bromo-2-fluorothioanisole
• CAS No: 221030-79-1
• MF: C₇H₆BrFS
• MW: 221.089943408966
• MDL: MFCD12756455
• CID: 850837
• PubChem ID: 21934064
• Update Time: 2025-05-19

4-Bromo-2-fluorothioanisole Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-fluorophenyl)(methyl)sulfane
• 4-bromo-2-fluoro-1-methylsulfanylbenzene
• 4-Bromo-2-fluorothioanisole
• Benzene, 4-bromo-2-fluoro-1-(methylthio)-
• 4-bromo-2-fluoro-1-methylsulfanyl-benzene
• QC-5121
• CS-0007702
• 221030-79-1
• BS-16054
• DB-367446
• SY317039
• SCHEMBL1581643
• DTXSID00620308
• MFCD12756455
• 4-Bromo-2-fluoro-1-(methylsulfanyl)benzene
• YHOVMTICYSGLFD-UHFFFAOYSA-N
• 4-bromo-2-fluoro-1-methylthiobenzene
• D82637
• AKOS015835507

• MDL： MFCD12756455
• Inchi： 1S/C7H6BrFS/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,1H3
• InChI Key： YHOVMTICYSGLFD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)SC

Computed Properties

• Exact Mass: 219.93600
• Monoisotopic Mass: 219.93576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 25.30000
• LogP: 3.31010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Bromo-2-fluorothioanisole

4-Bromo-2-Fluorothioanisole: A Comprehensive Overview

4-Bromo-2-fluorothioanisole (CAS No. 221030-79-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound, characterized by its unique structure, combines bromine and fluorine substituents on a thioanisole backbone, making it a valuable molecule for various applications. Recent advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its potential in modern chemical research.

The molecular structure of 4-bromo-2-fluorothioanisole is defined by a benzene ring substituted with a sulfur atom at the para position, along with bromine and fluorine atoms at the meta positions. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The sulfur atom in the thioether group contributes to the compound's ability to act as a nucleophile in various reactions, making it a valuable intermediate in organic synthesis.

Recent studies have explored the role of 4-bromo-2-fluorothioanisole in medicinal chemistry, particularly in the development of bioactive compounds. Its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to create derivatives with enhanced pharmacokinetic profiles. For instance, researchers have utilized this compound as a precursor for synthesizing potential anticancer agents, where the bromine and fluorine substituents play critical roles in modulating biological activity.

In addition to its medicinal applications, 4-bromo-2-fluorothioanisole has also been investigated for its electronic properties. The presence of electron-withdrawing groups such as bromine and fluorine enhances the compound's ability to participate in redox reactions, making it a candidate for use in electrochemical applications. Recent advancements in materials science have highlighted its potential as a component in organic semiconductors, where its unique electronic configuration could contribute to improved device performance.

The synthesis of 4-bromo-2-fluorothioanisole typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of bromine onto a pre-synthesized 2-fluorothioanisole derivative. This process often employs catalytic systems or directing groups to ensure regioselectivity, which is essential for obtaining the desired product with high purity. The development of more efficient synthetic routes remains an active area of research, driven by the demand for scalable production methods.

From an environmental perspective, understanding the fate and transport of 4-bromo-2-fluorothioanisole in natural systems is critical for assessing its potential impact on ecosystems. Recent studies have examined its biodegradation pathways under various environmental conditions, revealing that microbial activity plays a significant role in breaking down this compound into less hazardous byproducts. These findings underscore the importance of sustainable practices when handling such chemicals to minimize ecological disruption.

In conclusion, 4-bromo-2-fluorothioanisole (CAS No. 221030-79-1) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.